Cas no 2171287-09-3 ((1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid)

• Product Name: (1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid
• CAS No: 2171287-09-3
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6389538
• PubChem ID: 165584871
• Update Time: 2025-05-30

(1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid
• (1r,3r)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid
• 2171286-81-8
• EN300-1531581
• 2171891-69-1
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid
• EN300-1531486
• 2171287-09-3
• EN300-1531222
• (1s,3s)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H23FN2O5/c28-24-13-16(9-10-22(24)25(31)29-17-11-15(12-17)26(32)33)30-27(34)35-14-23-20-7-3-1-5-18(20)19-6-2-4-8-21(19)23/h1-10,13,15,17,23H,11-12,14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CSAULTJIHUCVQU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NC1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid

Introduction to (1R,3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic Acid (CAS No. 2171287-09-3)

(1R,3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid, with the CAS number 2171287-09-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, featuring a cyclobutane core and fluorinated benzamide substituents, contributes to its unique chemical and biological properties.

Thefluoren-9-ylmethoxycarbonyl moiety in the name is a key feature that enhances the stability and bioavailability of the compound. This protective group is commonly used in peptide synthesis and drug development to prevent unwanted side reactions. The presence of this group in (1R,3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid suggests that it may be utilized in the synthesis of more complex molecules, such as peptidomimetics or protease inhibitors.

Thefluorobenzamide component is another critical aspect of this compound. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of a fluorine atom into the benzamide ring can significantly alter the electronic properties of the molecule, leading to increased binding affinity to biological targets. This characteristic makes (1R,3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid a valuable candidate for further investigation in drug discovery.

Thecyclobutane ring in this compound adds another layer of complexity and functionality. Cycloalkanes are known for their rigid structure, which can improve the binding affinity of a molecule to its target receptor. Additionally, the stereochemistry specified by (1R,3R) indicates that this compound is enantiomerically pure, which is crucial for many pharmaceutical applications where chirality plays a significant role in biological activity.

Recent research has highlighted the potential of fluorinated benzamides as scaffolds for developing novel therapeutic agents. Studies have shown that these compounds can exhibit potent activity against various enzymes and receptors involved in disease pathways. For instance, fluorinated benzamides have been investigated for their role in inhibiting proteases such as matrix metalloproteinases (MMPs), which are implicated in cancer progression and inflammation.

Thefluoren-9-ylmethoxycarbonyl group not only provides stability but also serves as a handle for further chemical modifications. This allows researchers to attach additional functional groups or link this compound to other molecules, creating hybrid structures with enhanced biological activity. Such modifications are essential in drug development pipelines where lead optimization is a critical step.

In addition to its structural features, (1R,3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid may also exhibit unique physicochemical properties due to the presence of fluorine atoms. Fluorine atoms can influence solubility, lipophilicity, and metabolic stability, all of which are important factors in determining a drug's efficacy and safety profile.

The cyclobutane ring's rigidity can also contribute to favorable interactions with biological targets. By restricting conformational flexibility, this moiety can enhance binding affinity and selectivity. This is particularly relevant in cases where subtle changes in molecular structure can significantly impact biological activity.

Current research trends indicate that fluorinated benzamides are being explored for various therapeutic applications beyond protease inhibition. For example, studies have demonstrated their potential in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The ability to modify these compounds further makes them versatile tools for drug discovery.

The use of computational methods and high-throughput screening has accelerated the discovery of novel fluorinated benzamide derivatives. These techniques allow researchers to rapidly evaluate the biological activity of large libraries of compounds, identifying promising candidates for further investigation. (1R,3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid represents an example of such an effort to develop new therapeutic agents.

In conclusion, (1R,3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclobutane core、fluorobenzamide moiety、and protectivefluoren-9-ylmethoxycarbonyl group，make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for fluorinated benzamides，this compound is likely to play an important role in future drug discovery efforts.